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Compound of Interest

Compound Name: Carbophenothion

Cat. No.: B1668428 Get Quote

An in-depth analysis of the acute and chronic toxicity, mechanism of action, and environmental

fate of the organophosphate pesticide carbophenothion in aquatic ecosystems.

Executive Summary
Carbophenothion, an organophosphate insecticide and acaricide, poses a significant

ecotoxicological risk to aquatic organisms. Characterized as highly toxic, its primary mode of

action is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system,

leading to neurotoxicity. This guide provides a comprehensive overview of the ecotoxicity of

carbophenothion, summarizing key quantitative toxicity data, detailing experimental

methodologies, and illustrating the biochemical pathways affected. The information presented

is intended for researchers, scientists, and environmental risk assessors engaged in the study

and management of pesticide impacts on aquatic environments.

Acute Ecotoxicity
Carbophenothion exhibits high acute toxicity to a wide range of aquatic organisms, with

effects observed at low microgram per liter (µg/L) concentrations. The following tables

summarize the median lethal concentration (LC50) and median effective concentration (EC50)

values for various fish and invertebrate species.
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Carbophenothion is classified as very highly toxic to both cold and warm water fish species.[1]

The 96-hour LC50 values are consistently in the low µg/L range, indicating a high potential for

mortality upon short-term exposure.

Species
Common
Name

Exposure
Duration
(hours)

LC50 (µg/L) Test Type Reference

Oncorhynchu

s mykiss

Rainbow

Trout
96 56 Static [1]

Lepomis

macrochirus

Bluegill

Sunfish
96 13 Static [1]

Cyprinodon

variegatus

Sheepshead

Minnow
96 17 Flow-through [1]

Menidia

menidia

Atlantic

Silverside
96 - Flow-through [2]

Menidia

peninsulae

Tidewater

Silverside
96 - Flow-through [2]

Menidia

beryllina

Inland

Silverside
96 - Flow-through [2]

Leuresthes

tenuis

California

Grunion
96 - Flow-through [2]

Opsanus

beta
Gulf Toadfish 96 - Flow-through [2]

Note: Specific LC50 values for all atherinid species and Gulf Toadfish were not explicitly

provided in the initial search results but were part of a comparative toxicity study.

Acute Toxicity to Aquatic Invertebrates
Aquatic invertebrates, particularly crustaceans, are also highly sensitive to carbophenothion.

The 48-hour EC50 values for immobilization are in the sub-microgram per liter to low

microgram per liter range.
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Species
Common
Name

Exposure
Duration
(hours)

EC50/LC5
0 (µg/L)

Endpoint Test Type
Referenc
e

Palaemone

tes sp.

Grass

Shrimp
96 1.2 LC50 Static [1]

Penaeus

duorarum

Pink

Shrimp
96 0.47 LC50 Static [1]

Daphnia

magna
Water Flea 48 -

EC50

(Immobiliza

tion)

Static [3][4][5]

Note: A specific EC50 value for Daphnia magna was not found in the provided search results,

but it is a standard test organism for aquatic invertebrate toxicity.

Chronic Ecotoxicity
Chronic exposure to sublethal concentrations of carbophenothion can lead to adverse effects

on the growth, reproduction, and survival of aquatic organisms.

Species
Common
Name

Test
Duration

Endpoint
NOEC
(µg/L)

LOEC
(µg/L)

Referenc
e

Pimephale

s promelas

Fathead

Minnow
7 days

Survival

and

Growth

- - [6]

Cyprinodon

variegatus

Sheepshea

d Minnow
-

Embryo-

Larval

Survival

and

Teratogeni

city

- - [7]

Note: Specific NOEC and LOEC values for chronic studies were not detailed in the initial

search results but are key endpoints in standard chronic toxicity tests.
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Bioconcentration
Carbophenothion has the potential to accumulate in the tissues of aquatic organisms. The

bioconcentration factor (BCF) is a measure of this potential.

Species
Common
Name

BCF Value Method Reference

Lepomis

macrochirus
Bluegill Sunfish - - [8][9]

Note: While studies on the BCF of carbophenothion in species like the bluegill sunfish have

been conducted, the specific BCF value was not available in the provided search results.

Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mechanism of carbophenothion toxicity is the inhibition of the enzyme

acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter

acetylcholine (ACh) at nerve synapses. Inhibition of AChE leads to an accumulation of ACh,

causing continuous nerve stimulation, which results in neurotoxicity and can ultimately be

lethal.[10][11]

Signaling Pathway of Acetylcholinesterase Inhibition
Caption: Mechanism of carbophenothion-induced neurotoxicity through the inhibition of

acetylcholinesterase.

Experimental Protocols
The ecotoxicity data presented in this guide are derived from standardized laboratory tests. The

following sections outline the general methodologies for acute and chronic aquatic toxicity

testing.

Acute Toxicity Testing
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Acute toxicity tests are typically conducted over a 48-hour period for invertebrates and a 96-

hour period for fish.[3][8]

Test Organisms: Commonly used species include Daphnia magna (water flea) for

invertebrates and Oncorhynchus mykiss (rainbow trout) or Lepomis macrochirus (bluegill

sunfish) for fish.[1][3] Organisms are typically young and of a uniform size and age.

Test Systems: Tests can be static, static-renewal, or flow-through.

Static Test: Test solutions are not renewed during the test.[5]

Static-Renewal Test: Test solutions are renewed periodically (e.g., every 24 hours).[12]

Flow-Through Test: Fresh test solution is continuously delivered to the test chambers.[2]

Test Conditions: Key water quality parameters such as temperature, pH, dissolved oxygen,

and hardness are maintained within a narrow range appropriate for the test species.[13][14]

Endpoints: The primary endpoint for fish is mortality (LC50), while for daphnids, it is typically

immobilization (EC50).[6][8]

Chronic Toxicity Testing
Chronic toxicity tests are conducted over a longer period, often encompassing a significant

portion of the organism's life cycle, to assess sublethal effects.

Test Organisms: Early life stages of fish, such as embryos and larvae of the fathead minnow

(Pimephales promelas), are frequently used.[2][6][15]

Test Duration: Tests can range from 7 days for larval survival and growth tests to longer

periods for early life-stage and full life-cycle tests.[6]

Endpoints: Chronic endpoints include survival, growth (length and weight), and reproduction

(e.g., number of offspring).[15] The No Observed Effect Concentration (NOEC) and Lowest

Observed Effect Concentration (LOEC) are determined.

Experimental Workflow for Aquatic Toxicity Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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